Cas no 27536-56-7 (4α-Phorbol 12,13-Didecanoate)

4α-Phorbol 12,13-Didecanoate structure

Product Name:4α-Phorbol 12,13-Didecanoate

CAS No:27536-56-7

Molecular Formula:C₄₀H₆₄O₈

Molecular Weight:672.93136

CID:269936

PubChem ID:24898900

4α-Phorbol 12,13-Didecanoate Properties

Names and Identifiers

- Decanoic acid,1,1'-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl]ester
- 4ALPHA-PHORBOL12,13-DIDECANOATE
- 4a-phenyl-4,4a,5,6,7,8-hexahydro-2H-cinnolin-3-one
- 4a-Phenyl-4,4a,5,6,7,8-hexahydro-3(2H)-cinnolinone
- 4a-phenyl-4,4a,5,6,7,8-hexahydrocinnolin-3(2h)-one
- 4a-phorbol 12,13-didecanoate
- AC1L6N72
- AC1Q6NW0
- AR-1G1004
- CTK5D0700
- NSC66327
- Phorbol-9,9a-didecanoat
- 4α-Phorbol 12-13-dicaprinate
- 4αPDD
- 4α-Phorbol 12,13-Didecanoate
- GTPL2500
- 4alpha-Phorbol-12,13-didecanoate
- [(1S,2S,6S,10S,11R,13S,14R,15R)-13-decanoyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] decanoate
- CBA53656
- Decanoic acid, (1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl ester
- MFCD00036737
- CHEMBL118987
- 4-Phorbol 12,13-didecanoate
- 4+/--Phorbol 12,13-didecanoate
- AKOS040747628
- PD040428
- 4alpha-Phorbol 12,13-didecanoate
- Decanoic acid, 1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester, (1aR-(1aalpha,1bbeta,4aalpha,7aalpha,7balpha,8alpha,9beta,9aalpha))-
- 4-alpha-Phorbol 12,13-didecanoate
- HY-116291
- BDBM50240777
- 1,1'-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-Decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl] didecanoate
- [(1S, 2S, 6S, 10S, 11R, 13S, 14R, 15R)-13-decanoyloxy-1, 6-dihydroxy-8-(hydroxymethyl)-4, 12, 12, 15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02, 6.011, 13]pentadeca-3, 8-dienyl] decanoate
- 4
- J-016805
- 4-alpha-Phorbol-12,13-didecanoate
- Decanoic acid (1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-9-decanoyloxy-4a,7b-dihydroxy-3-hydroxymethyl-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-cyclopropa[3,4]benzo[1,2-e]azulen-9a-yl ester
- 4-.alpha.-Phorbol didecanoate
- 27536-56-7
- Q27073750
- decanoicacid,1,1'-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl]ester
- 4 alpha -Phorbol 12,13-didecanoate
- DTXSID901098483
- 4alpha-Phorbol-12,13-didecanoate - CAS 27536-56-7
- 4alpha-Phorbol 12,13-didecanoate, solid
- (1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulene-9,9a-diyl didecanoate
- 4-.alpha.-Phorbol 12,13-didecanoate
- 4alpha-Phorbol 12,13-dideconate
- A-Phorbol 12,13-didecanoate
- 4Alpha-Phorbol-Didecanoate
- [decanoyloxy-dihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] decanoate
- 12,13-didecanoyl-4alpha-phorbol
- 4alpha-PDD
- CHEBI:139299
- 4alphaPDD
- 4alpha-Phorbol 12-13-dicaprinate
- DGOSGFYDFDYMCW-OEFRVDPMSA-N
- DA-49690
- 1,1a(2)-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-Decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl] didecanoate
- MDL： MFCD00036737
- InChIKey： DGOSGFYDFDYMCW-OEFRVDPMSA-N
- Inchi： InChI=1S/C40H64O8/c1-7-9-11-13-15-17-19-21-32(42)47-36-28(4)39(46)30(24-29(26-41)25-38(45)31(39)23-27(3)35(38)44)34-37(5,6)40(34,36)48-33(43)22-20-18-16-14-12-10-8-2/h23-24,28,30-31,34,36,41,45-46H,7-22,25-26H2,1-6H3/t28-,30+,31-,34-,36-,38+,39-,40-/m1/s1
- SMILES： CCCCCCCCCC(=O)O[C@@H]1[C@@H](C)[C@]2([C@@H](C=C(C[C@@]3([C@H]2C=C(C)C3=O)O)CO)[C@@H]4C(C)(C)[C@@]41OC(=O)CCCCCCCCC)O

Computed Properties

Exact Mass: 672.46
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 21
Monoisotopic Mass: 672.46
Heavy Atom Count: 48
Complexity: 1220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.5
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 130

Experimental Properties

LogP: 7.31330
PSA: 130.36000
Refractive Index: 1.546
Boiling Point: 734.2°Cat760mmHg
Flash Point: 212.4°C
Solubility: DMSO: soluble
Color/Form: White solid
Solubility: Soluble in DMSO
Density: 1.14

4α-Phorbol 12,13-Didecanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P007L49-1mg	4α-Phorbol 12,13-didecanoate	27536-56-7	≥99%	1mg	$148.00	2025-02-22
A2B Chem LLC	AD53161-1mg	4α-Phorbol 12,13-didecanoate	27536-56-7	≥99%	1mg	$90.00	2024-04-20
Apollo Scientific	BIP1017-1mg	4-alpha-Phorbol 12,13-Didecanoate	27536-56-7	>99%	1mg	￡135.00	2022-03-29
FUJIFILM	166-26311-1mg	4α-Phorbol 12,13-Didecanoate	27536-56-7		1mg	JPY 18700	2023-09-15
TRC	P353498-1mg	4a-Phorbol 12,13-didecanoate	27536-56-7		1mg	$ 257.00	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA02540-5mg	Decanoic acid,1,1'-[(1aR,1bS,4aS,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl]ester	27536-56-7	-	5mg	¥11738.0	2024-07-19
SHENG KE LU SI SHENG WU JI SHU	sc-201210-1 mg	4α-Phorbol 12,13-didecanoate, (Out of Stock: Availability 6/30/23)	27536-56-7	99%	1mg	￥1,354.00	2023-07-11